Cas no 18277-27-5 (2-(Sec-butyl)thiazole)

• Product Name: 2-(Sec-butyl)thiazole
• CAS No: 18277-27-5
• MF: C₇H₁₁NS
• MW: 141.23394036293
• MDL: MFCD00051951
• CID: 50993
• Update Time: 2026-05-14

2-(Sec-butyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Sec-butyl)thiazole
• 2-sec-Butylthiazole
• 2-butan-2-yl-1,3-thiazole
• 2-(1-Methylpropyl)-thiazole
• 2-sec-Butylthiazol
• 2-sec-butyl-thiazole
• Thiazole,2-(1-methylpropyl)
• Thiazole,2-sec-butyl
• Ai3-35568
• FEMA 3372
• Fema no. 3372
• Einecs 242-154-3
• FEMA NUMBER 3372
• Thiazole, 2-sec-butyl-
• 2-Sec-butyl-1,3-thiazole
• 2-sec-Butyl thiazole
• 2-SEC-BUTYLTHIAZOLE, 98+%

• MDL： MFCD00051951
• Inchi： InChI=1S/C7H11NS/c1-3-6(2)7-8-4-5-9-7/h4-6H,3H2,1-2H3
• InChI Key： MHJSWOZJMPIGJQ-UHFFFAOYSA-N
• SMILES： CCC(C1=NC=CS1)C

Computed Properties

• Exact Mass: 141.06100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.001
• Boiling Point: 139 ºC
• Flash Point: 139 °F
• Refractive Index: n20/D 1.499(lit.)
• PSA: 41.13000
• LogP: 2.65660
• Solubility: Uncertain
• FEMA: 3372

2-(Sec-butyl)thiazole Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles